6-(Pyridin-4-yloxy)-1-naphthoic acid

• Molecular Formula: C16H11NO3
• Molecular Weight: 265.26 g/mol
• IUPAC Name: 6-pyridin-4-yloxynaphthalene-1-carboxylic acid
• InChI: InChI=1S/C16H11NO3/c18-16(19)15-3-1-2-11-10-13(4-5-14(11)15)20-12-6-8-17-9-7-12/h1-10H,(H,18,19)
• InChI Key: KSDNOCHKAYQZHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)OC3=CC=NC=C3)C(=C1)C(=O)O

Description

6-(Pyridin-4-yloxy)-1-naphthoic acid is a derivative of 1-naphthoic acid (1-naphthalene carboxylic acid), a compound with a broad range of industrial and pharmaceutical applications, including use in herbicides, dyes, and medicinal chemistry . The parent 1-naphthoic acid (CAS: 86-55-5, molecular weight: 172.18 g/mol) features a carboxylic acid group at the 1-position of the naphthalene ring. In the case of this compound, a pyridin-4-yloxy substituent is introduced at the 6-position of the naphthalene core.

The pyridin-4-yloxy group distinguishes this compound from other derivatives, offering unique electronic and steric properties.

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural and functional differences between 6-(Pyridin-4-yloxy)-1-naphthoic acid and its analogs:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Properties	References
This compound	Pyridin-4-yloxy (6)	C₁₆H₁₁NO₃	265.27 (estimated)	Potential kinase inhibition (inferred)	—
6-(2-((3-Acetamidophenyl)amino)pyrimidin-4-yloxy)-1-naphthoic acid	Pyrimidin-4-yloxy with acetamidophenylamino (6)	C₂₃H₁₇N₃O₄	423.40	VEGFR inhibitor; antitumor activity
4-(Pyridin-4-ylethynyl)-1-naphthoic acid	Pyridin-4-ylethynyl (4)	C₁₈H₁₁NO₂	273.28	Structural analog (availability noted)
6-(Trifluoromethoxy)-1-naphthoic acid	Trifluoromethoxy (6)	C₁₂H₇F₃O₃	256.18	Corrosion inhibition; agrochemicals
1-Naphthoic acid (parent compound)	None (parent structure)	C₁₁H₈O₂	172.18	Herbicides, dyes, polymer additives